Cas no 2680805-25-6 (benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate)

• Product Name: benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate
• CAS No: 2680805-25-6
• MF: C₁₃H₁₀F₃N₃O₃
• MW: 313.232013225555
• CID: 5635366
• PubChem ID: 165930224
• Update Time: 2025-10-29

benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292563
• 2680805-25-6
• benzyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate
• benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate

• Inchi： 1S/C13H10F3N3O3/c14-13(15,16)10(20)9-6-17-11(18-9)19-12(21)22-7-8-4-2-1-3-5-8/h1-6H,7H2,(H2,17,18,19,21)
• InChI Key： NVOILFABBSVSCP-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=C(NC(=O)OCC2C=CC=CC=2)N1)=O)(F)F

Computed Properties

• Exact Mass: 313.06742568g/mol
• Monoisotopic Mass: 313.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.1Ų

Additional information on benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate

Benzyl N-5-(2,2,2-Trifluoroacetyl)-1H-Imidazol-2-Ylcarbamate: A Comprehensive Overview

Benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate, with CAS number 1307737-39-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and development. The molecule combines a benzyl group with an imidazole ring, which is further substituted with a trifluoroacetyl moiety. This combination makes it a versatile building block for various chemical reactions and functional materials.

The benzyl group in the molecule contributes to its aromatic stability and enhances its solubility in organic solvents. The imidazole ring, on the other hand, is a heterocyclic structure known for its ability to form hydrogen bonds and participate in various biochemical interactions. The presence of the trifluoroacetyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in chemical reactions.

Recent studies have highlighted the potential of benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The compound's ability to form stable complexes with metal ions has also made it a valuable component in coordination chemistry and catalysis.

In terms of synthesis, benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions and improve yields.

The structural versatility of this compound has also led to its application in materials science. For example, it has been used as a monomer in the synthesis of polymers with tailored properties for use in electronics and optoelectronics. The trifluoroacetyl group contributes to the thermal stability and mechanical strength of these materials.

From an environmental perspective, benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, benzyl N-5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-ylcarbamate is a multifaceted compound with promising applications across various scientific disciplines. Its unique combination of structural features makes it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.